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Introduction
Eremanthin, a naturally occurring sesquiterpete lactone, has garnered significant interest

within the scientific community for its potential therapeutic applications.[1][2] Classified as a

guaianolide, this complex organic molecule is predominantly isolated from plant species such

as Costus speciosus.[1][2] This technical guide provides an in-depth analysis of the chemical

structure of Eremanthin, supported by a compilation of its physicochemical and spectral data.

Furthermore, it delves into the experimental protocols for its isolation and characterization, and

explores its biological activities, with a particular focus on its promising antidiabetic and

antilipidemic effects.[1]

Chemical Structure and Properties
Eremanthin is a sesquiterpenoid lactone with the chemical formula C15H18O2.[3] Its

systematic IUPAC name is (3aS,6aR,9aR,9bS)-6-methyl-3,9-dimethylidene-4,6a,7,8,9a,9b-

hexahydro-3aH-azuleno[4,5-b]furan-2-one.[3] The molecule possesses a complex tricyclic

structure, featuring a seven-membered ring fused with a five-membered ring and a lactone ring.
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A summary of the key physicochemical and spectral properties of Eremanthin is presented in

the table below, providing a comprehensive quantitative overview of the molecule.

Property Value Reference

Molecular Formula C15H18O2 [3]

Molecular Weight 230.30 g/mol [3]

CAS Number 37936-58-6 [4]

Boiling Point
288.00 to 290.00 °C @ 760.00

mm Hg
[4]

Flash Point 326.00 °F (163.33 °C) [4]

Spectroscopic Data:

While specific, detailed spectral data with peak assignments for Eremanthin are not readily

available in the public domain, its structure has been confirmed using techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR)

spectroscopy, and Infrared (IR) spectroscopy.[1][5] The characteristic functional groups of

Eremanthin, including the α,β-unsaturated γ-lactone and exocyclic double bonds, would give

rise to distinct signals in these spectra. For instance, in an IR spectrum, one would expect to

observe strong absorption bands corresponding to the C=O stretching of the lactone and C=C

stretching of the alkene moieties.[6] In ¹H and ¹³C NMR spectra, the numerous protons and

carbons in the complex ring system would produce a detailed pattern of chemical shifts and

coupling constants, allowing for the complete structural elucidation of the molecule.[7][8][9][10]

Experimental Protocols
Isolation of Eremanthin from Costus speciosus
While a detailed, step-by-step protocol for the isolation of Eremanthin from Costus speciosus

is not explicitly published, a general workflow can be inferred from studies that have

successfully isolated this compound.[1][11] The following diagram illustrates a logical

experimental workflow for the isolation and purification of Eremanthin.
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Plant Material Collection and Preparation
(e.g., Costus speciosus rhizomes)

Extraction
(e.g., with a suitable organic solvent like methanol or ethanol)

Drying and grinding

Solvent Evaporation
(to obtain a crude extract)

Solvent-Solvent Partitioning
(to separate compounds based on polarity)

Column Chromatography
(e.g., using silica gel)

Fraction Collection and Analysis
(e.g., by Thin Layer Chromatography)

Further Purification
(e.g., Preparative HPLC)

Pooling of fractions containing Eremanthin

Isolated Eremanthin

Pancreatic β-cell

Eremanthin Molecular Target(s)
(e.g., ion channels, enzymes)

Binds to and modulates Intracellular Signaling Cascade
(e.g., Ca2+ influx, cAMP production)

Initiates Insulin Granule ExocytosisTriggers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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